Cas no 1213697-31-4 ((1R)-1-(4-CHLORO-3-METHYLPHENYL)PROP-2-ENYLAMINE)

• Product Name: (1R)-1-(4-CHLORO-3-METHYLPHENYL)PROP-2-ENYLAMINE
• CAS No: 1213697-31-4
• MF: C₁₀H₁₂ClN
• MW: 181.661981582642
• CID: 5592130
• PubChem ID: 55278345
• Update Time: 2025-05-25

(1R)-1-(4-CHLORO-3-METHYLPHENYL)PROP-2-ENYLAMINE Chemical and Physical Properties

Names and Identifiers

• (R)-1-(4-chloro-3-methylphenyl)prop-2-en-1-amine
• Benzenemethanamine, 4-chloro-α-ethenyl-3-methyl-, (αR)-
• AKOS006331092
• 1213697-31-4
• (1R)-1-(4-CHLORO-3-METHYLPHENYL)PROP-2-ENYLAMINE
• N15449

• Inchi： 1S/C10H12ClN/c1-3-10(12)8-4-5-9(11)7(2)6-8/h3-6,10H,1,12H2,2H3/t10-/m1/s1
• InChI Key： VNPYPUVQSPZYPX-SNVBAGLBSA-N
• SMILES： C1([C@@H](C=C)N)=CC=C(Cl)C(C)=C1

Computed Properties

• Exact Mass: 181.0658271g/mol
• Monoisotopic Mass: 181.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.091±0.06 g/cm3(Predicted)
• Boiling Point: 278.9±35.0 °C(Predicted)
• pka: 8.41±0.10(Predicted)

Additional information on (1R)-1-(4-CHLORO-3-METHYLPHENYL)PROP-2-ENYLAMINE

Introduction to (1R)-1-(4-Chloro-3-Methylphenyl)prop-2-enylamine (CAS No. 1213697-31-4)

(1R)-1-(4-Chloro-3-Methylphenyl)prop-2-enylamine, also known by its CAS number 1213697-31-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of amines, specifically arylamines, and exhibits a unique combination of structural features that make it a valuable molecule for various applications. The molecule consists of a propenylamine group attached to a substituted chloromethylbenzene ring, with the stereochemistry at the chiral center designated as (R). This configuration plays a crucial role in determining its physical properties, reactivity, and biological activity.

The synthesis of (1R)-1-(4-Chloro-3-Methylphenyl)prop-2-enylamine involves multi-step organic reactions, often employing catalytic asymmetric hydrogenation or other stereo-selective methods to achieve the desired (R)-configuration. Recent advancements in asymmetric catalysis have significantly improved the yield and enantiomeric excess of this compound, making it more accessible for research and industrial applications.

One of the most promising areas of research involving this compound is its potential application in drug discovery. The presence of a propenylamine group introduces unique electronic and steric properties, which can be exploited in designing bioactive molecules. For instance, studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes involved in neurodegenerative diseases, such as acetylcholinesterase (AChE). These findings suggest its potential as a lead compound for developing treatments for Alzheimer's disease and related conditions.

In addition to its pharmacological applications, (1R)-1-(4-Chloro-3-Methylphenyl)prop-2-enylamine has also been explored in materials science. Its ability to form stable coordination complexes with transition metals makes it a candidate for use in catalysis or as a building block for functional materials. Recent research has focused on its role in organocatalysis, where it has demonstrated potential as an efficient catalyst for asymmetric Michael addition reactions.

The stereochemistry of this compound is particularly important in determining its biological activity and chemical reactivity. The (R)-configuration imparts specific interactions with biomolecules, which are critical for therapeutic applications. Researchers have utilized computational methods, such as molecular docking and dynamics simulations, to better understand these interactions and guide further optimization of the compound.

From an environmental perspective, understanding the degradation pathways and ecotoxicological effects of (1R)-1-(4-Chloro-3-Methylphenyl)prop-2-enylamine is essential for ensuring its safe use and disposal. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation through oxidative pathways, leading to the formation of less toxic byproducts. These findings highlight the importance of sustainable practices in handling such compounds during their lifecycle.

In conclusion, (1R)-1-(4-Chloro-3-Methylphenyl)prop-2-enylamine (CAS No. 1213697-31-4) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, stereochemistry, and reactivity make it an attractive target for further research and development. As advancements in synthetic methods and computational modeling continue to evolve, this compound is poised to play an increasingly important role in both academic and industrial settings.